![molecular formula C12H14FNO5S B7577915 4-Fluoro-3-[(2-methyl-2-methylsulfonylpropanoyl)amino]benzoic acid](/img/structure/B7577915.png)
4-Fluoro-3-[(2-methyl-2-methylsulfonylpropanoyl)amino]benzoic acid
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Overview
Description
4-Fluoro-3-[(2-methyl-2-methylsulfonylpropanoyl)amino]benzoic acid, also known as FMBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the medical and pharmaceutical fields. FMBA is a benzoic acid derivative that has a fluorine atom and a sulfone group attached to it.
Mechanism of Action
The mechanism of action of 4-Fluoro-3-[(2-methyl-2-methylsulfonylpropanoyl)amino]benzoic acid is not fully understood. However, it is believed to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to have antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
One advantage of 4-Fluoro-3-[(2-methyl-2-methylsulfonylpropanoyl)amino]benzoic acid is its broad spectrum of activity against different types of microorganisms and cancer cells. Another advantage is its relatively low toxicity compared to other drugs with similar activity. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the study of 4-Fluoro-3-[(2-methyl-2-methylsulfonylpropanoyl)amino]benzoic acid. One direction is to investigate its potential use in combination with other drugs for the treatment of cancer. Another direction is to study its mechanism of action in more detail to better understand its effects on inflammation and cancer cells. Additionally, further research is needed to optimize the synthesis method of this compound to improve its yield and purity.
Synthesis Methods
The synthesis of 4-Fluoro-3-[(2-methyl-2-methylsulfonylpropanoyl)amino]benzoic acid involves the reaction of 4-fluoro-3-nitrobenzoic acid with 2-methyl-2-methylsulfonylpropanamide in the presence of a reducing agent such as iron powder or tin(II) chloride. The resulting product is then treated with a base such as sodium hydroxide to obtain this compound. The yield of this synthesis method is around 50%.
Scientific Research Applications
4-Fluoro-3-[(2-methyl-2-methylsulfonylpropanoyl)amino]benzoic acid has been studied extensively for its potential applications in the medical and pharmaceutical fields. It has been shown to have antibacterial, antifungal, and antiviral properties. This compound has also been studied for its potential use as an anti-inflammatory agent and as a drug for the treatment of cancer.
properties
IUPAC Name |
4-fluoro-3-[(2-methyl-2-methylsulfonylpropanoyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO5S/c1-12(2,20(3,18)19)11(17)14-9-6-7(10(15)16)4-5-8(9)13/h4-6H,1-3H3,(H,14,17)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZGXHJBBEASWCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NC1=C(C=CC(=C1)C(=O)O)F)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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